tert-butyl (1S,6R)-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate

• IUPAC Name: tert-butyl (1S,6R)-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-12(2,3)16-11(15)13-9-7-5-4-6-8(9)10(13)14/h8-9H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key: QIFOHUUCJIDZOS-DTWKUNHWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCCC2C1=O
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H]2CCCC[C@@H]2C1=O
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol

Description

Tert-butyl (1S,6R)-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate (TBOC) is a synthetic molecule with potential applications in a variety of scientific research fields. TBOC is a versatile compound that can be used in a variety of different experiments and has been studied extensively in recent years.

Scientific Research Applications

Tropane Alkaloids Synthesis

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. This compound could potentially be used in the synthesis of tropane alkaloids.

Stereoselective Synthesis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. This compound could potentially be used in stereoselective synthesis.

Mechanism of Action

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “tert-butyl (1S,6R)-8-oxo-7-azabicyclo[42Its molecular weight (25334 g/mol) and physical form (powder) suggest that it may have good bioavailability .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of “tert-butyl (1S,6R)-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate”. For instance, its storage temperature is recommended to be 4°C, suggesting that it may be sensitive to heat .